Cas no 1353976-34-7 (1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone)

• Product Name: 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• CAS No: 1353976-34-7
• MF: C₁₆H₂₃ClN₂O
• MW: 294.819623231888
• CID: 2161071
• Update Time: 2025-05-20

1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone
• 1-(3-((Benzyl(methyl)amino)methyl)piperidin-1-yl)-2-chloroethanone
• AM94115
• 1-{3-[(benzylmethylamino)methyl]piperidin-1-yl}-2-chloroethanone

• Inchi： 1S/C16H23ClN2O/c1-18(11-14-6-3-2-4-7-14)12-15-8-5-9-19(13-15)16(20)10-17/h2-4,6-7,15H,5,8-13H2,1H3
• InChI Key： VHDHGEATWBJRCF-UHFFFAOYSA-N
• SMILES： ClCC(N1CCCC(CN(C)CC2C=CC=CC=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 305
• Topological Polar Surface Area: 23.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

Professional Introduction to Compound with CAS No. 1353976-34-7 and Product Name: 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone

The compound in question, identified by the CAS number 1353976-34-7, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical chemistry. Its molecular formula and structural features make it a promising candidate for further exploration in drug discovery and development. The product name, 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone, provides a detailed insight into its chemical composition, highlighting key functional groups that contribute to its potential biological activity.

At the core of this compound's structure is a piperidine ring, which is a common motif in many bioactive molecules due to its ability to mimic the conformation of certain amino acids in biological systems. The presence of a chloro-substituent on the ethanone moiety introduces electrophilic characteristics, making it susceptible to nucleophilic attacks that can be exploited in synthetic chemistry. Additionally, the benzyl-methyl-amino group appended to the piperidine ring adds another layer of complexity, potentially influencing both the solubility and reactivity of the molecule.

Recent advancements in medicinal chemistry have demonstrated the importance of optimizing such structural motifs to enhance pharmacological properties. The piperidine scaffold, when combined with appropriate substituents, has been shown to improve binding affinity to target enzymes and receptors. In particular, modifications at the 3-position of the piperidine ring have been extensively studied for their impact on metabolic stability and pharmacokinetic profiles.

The 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone derivative represents a novel approach to designing molecules with potential therapeutic applications. The chloro-substituent at the 2-position of the ethanone group can serve as a versatile handle for further functionalization, allowing chemists to explore diverse chemical space. This flexibility is particularly valuable in hit-toLead optimization campaigns, where rapid diversification of a core scaffold is often required.

In light of current research trends, there is growing interest in developing small molecule inhibitors that target protein-protein interactions (PPIs). Piperidine-based compounds have emerged as effective tools in this regard, owing to their ability to occupy binding pockets that are often difficult to access with traditional pharmacophores. The unique structural features of 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone make it a compelling candidate for further investigation as a PPI modulator.

Moreover, the benzyl-methyl-amino group in this compound may contribute to its solubility and bioavailability, critical factors for any drug candidate. Solubility issues are a major hurdle in drug development, often necessitating complex formulation strategies. By incorporating solubilizing moieties like benzyl-methyl-amino groups, chemists can improve the pharmacokinetic properties of their compounds without compromising other essential pharmacological characteristics.

From a synthetic chemistry perspective, 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone offers several opportunities for methodological innovation. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to explore different synthetic strategies. For instance, the chloro-substituent can be readily transformed into other functional groups through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. Similarly, the piperidine ring can be further modified through reductive amination or other cyclization reactions.

The potential biological activity of this compound is further supported by computational modeling studies. Molecular docking simulations have shown that it can interact with various biological targets with high affinity. These simulations predict favorable binding interactions with enzymes and receptors involved in key cellular pathways, suggesting that 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone may exhibit potent pharmacological effects.

In conclusion, the compound with CAS number 1353976-34-7 and its product name 1-{3-[(Benzyl-methyl-amino)-methyl]-piperidin-1-yl}-2-chloro-ethanone represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive candidate for further exploration in drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like these will play an increasingly important role in addressing unmet medical needs.